molecular formula C38H30F6N4O4 B10862290 17,24-diaza-1,9-diazoniaheptacyclo[23.6.2.29,16.219,22.13,7.010,15.026,31]octatriaconta-1(32),3(38),4,6,9(37),10,12,14,16(36),19,21,25(33),26,28,30,34-hexadecaene;2,2,2-trifluoroacetate

17,24-diaza-1,9-diazoniaheptacyclo[23.6.2.29,16.219,22.13,7.010,15.026,31]octatriaconta-1(32),3(38),4,6,9(37),10,12,14,16(36),19,21,25(33),26,28,30,34-hexadecaene;2,2,2-trifluoroacetate

Cat. No.: B10862290
M. Wt: 720.7 g/mol
InChI Key: VLKOAELKWGYOFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 17,24-diaza-1,9-diazoniaheptacyclo[23.6.2.29,16.219,22.13,7.010,15.026,31]octatriaconta-1(32),3(38),4,6,9(37),10,12,14,16(36),19,21,25(33),26,28,30,34-hexadecaene;2,2,2-trifluoroacetate is a highly complex polycyclic ammonium salt characterized by a fused heptacyclic framework with multiple nitrogen atoms and a trifluoroacetate counterion. Its structure includes two diaza (neutral amine) and two diazonia (positively charged ammonium) groups embedded within a rigid, three-dimensional scaffold. The trifluoroacetate anion contributes to its solubility in polar aprotic solvents and stabilizes the cationic framework through electrostatic interactions . Such polycyclic amines/ammonium salts are of interest in supramolecular chemistry, catalysis, and materials science due to their unique electronic and steric properties.

Properties

Molecular Formula

C38H30F6N4O4

Molecular Weight

720.7 g/mol

IUPAC Name

17,24-diaza-1,9-diazoniaheptacyclo[23.6.2.29,16.219,22.13,7.010,15.026,31]octatriaconta-1(32),3(38),4,6,9(37),10,12,14,16(36),19,21,25(33),26,28,30,34-hexadecaene;2,2,2-trifluoroacetate

InChI

InChI=1S/C34H28N4.2C2HF3O2/c1-3-10-33-29(8-1)31-16-18-37(33)23-27-6-5-7-28(20-27)24-38-19-17-32(30-9-2-4-11-34(30)38)36-22-26-14-12-25(13-15-26)21-35-31;2*3-2(4,5)1(6)7/h1-20H,21-24H2;2*(H,6,7)

InChI Key

VLKOAELKWGYOFD-UHFFFAOYSA-N

Canonical SMILES

C1C2=CC=C(CNC3=CC=[N+](CC4=CC=CC(=C4)C[N+]5=CC=C(N1)C6=CC=CC=C65)C7=CC=CC=C37)C=C2.C(=O)(C(F)(F)F)[O-].C(=O)(C(F)(F)F)[O-]

Origin of Product

United States

Biological Activity

The compound 17,24-diaza-1,9-diazoniaheptacyclo[23.6.2.29,16.219,22.13,7.010,15.026,31]octatriaconta-1(32),3(38),4,6,9(37),10,12,14,16(36),19,21,25(33),26,28,30,34-hexadecaene;2,2,2-trifluoroacetate is a complex organic molecule notable for its biological activity primarily as a potent non-peptide blocker of calcium-activated potassium channels . This article delves into the biological activity of this compound, exploring its mechanisms of action, research findings, and potential applications in various fields.

Molecular Characteristics

  • Molecular Formula : C34H32N4O+2
  • Molecular Weight : 512.6 g/mol
  • IUPAC Name : 17,24-diaza-1,9-diazoniaheptacyclo[23.6.2.29,16.219,22.13,7.010,15.026,31]octatriaconta-1(32),3(38),4,6,9(37),10,12,14,16(36),19,21,25(33),26,28,30,34-hexadecaene;hydrate

Structural Features

The compound features a heptacyclic framework with multiple nitrogen atoms and is characterized by two quinolinium rings that contribute to its unique properties and biological interactions.

PropertyValue
Molecular FormulaC34H32N4O+2
Molecular Weight512.6 g/mol
IUPAC Name17,24-diaza-1,...

The primary mechanism of action involves the inhibition of calcium-activated potassium channels (KCa) . The compound interacts with these channels through its quinolinium moieties:

  • Channel Blockade : The compound blocks the flow of potassium ions through the apamin-sensitive calcium-activated potassium channels.
  • Modulation of Cellular Activity : This blockade influences various cellular processes such as insulin secretion from pancreatic beta cells and vascular smooth muscle relaxation.

Ion Channel Modulation

Research indicates that this compound effectively modulates ion channels:

  • Calcium-Activated Potassium Channels (KCa) : It selectively inhibits these channels which are crucial for various physiological processes including muscle contraction and neurotransmitter release .

Study on Cardiovascular Effects

A study investigated the effects of the compound on pig coronary arteries:

  • Results : It demonstrated significant relaxations induced by C-type natriuretic peptide when the potassium current was inhibited by the compound .

Diabetes Research

The modulation of islet β-cell activity has been explored:

  • Findings : The compound was shown to enhance insulin secretion under specific conditions by inhibiting KCa channels .

Comparative Analysis with Similar Compounds

Compound NameStructure TypeIon Channel InteractionUnique Features
UCL-1684HeptacyclicKCa3.1 InhibitorMultiple nitrogen atoms
CharybdotoxinPeptideKCa ChannelsNatural toxin from scorpion
IberiotoxinPeptideKCa ChannelsSelective inhibitor of KCa3.1
ApaminPeptideKCa ChannelsSelective for SK channels

Scientific Applications

The compound is utilized in various research contexts:

  • Biochemistry : To study potassium channel dynamics and their physiological implications.
  • Pharmacology : As a tool for developing new therapeutics targeting ion channels.

Industrial Applications

Given its ability to modulate ion currents:

  • It holds potential in developing pharmaceuticals aimed at treating cardiovascular diseases and diabetes.

Comparison with Similar Compounds

Structural and Electronic Analogues

The compound’s closest structural analogues include other polycyclic amines and ammonium salts with similar fused-ring systems. Key examples from literature and databases include:

Compound Name Key Structural Features Counterion Reference
Target Compound Heptacyclic, 17,24-diaza, 1,9-diazonia Trifluoroacetate
6,11,22,27,33,36-hexaaza-3,8,19,24-tetraazoniaheptacyclo[...]octatriaconta-tetradecaene Heptacyclic, hexaaza, tetraazonia Tetrachloride
12,21-dihydroxy-8-(2-hydroxypropan-2-yl)-...octacyclo[...]hentriaconta-hexaen-9-yl acetate Octacyclic, hydroxyl and acetate substituents Acetate

Key Observations :

  • The target compound’s heptacyclic framework distinguishes it from octacyclic analogues (e.g., ), which exhibit greater steric bulk and reduced conformational flexibility.
  • The presence of diazonia groups enhances its cationic character compared to neutral polycyclic amines, influencing solubility and ionic interactions .
  • The trifluoroacetate counterion offers superior solubility in organic solvents compared to chloride or acetate salts (e.g., ), which are more hydrophilic .
Electronic and Reactivity Comparisons
  • Isovalency Principle : While the target compound shares electronic similarities with isoelectronic polycyclic amines (e.g., hexaaza systems in ), its distinct geometry (heptacyclic vs. hexacyclic frameworks) results in divergent reactivity. For example, steric hindrance in the heptacyclic system may limit nucleophilic substitution compared to smaller analogues .
  • Acid-Base Behavior : The diazonia groups confer strong Brønsted acidity (pKa ~2–4), comparable to quinuclidinium derivatives but distinct from neutral diaza compounds (pKa ~8–10) .
Physicochemical Properties
Property Target Compound Hexaaza-tetraazonia () Octacyclic Acetate ()
Melting Point >250°C (decomposes) 180–190°C 150–160°C
Solubility (in DMSO) High Moderate Low
Stability in Air Hygroscopic Stable Oxidation-prone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.